Cas no 2104-86-1 (Benzenesulfonamide,N-[5-amino-1-(2-chloroacetyl)pentyl]-4-methyl-)

• Product Name: Benzenesulfonamide,N-[5-amino-1-(2-chloroacetyl)pentyl]-4-methyl-
• CAS No: 2104-86-1
• MF: C₁₄H₂₁ClN₂O₃S
• MW: 332.846141576767
• CID: 265555
• PubChem ID: 4427
• Update Time: 2025-04-19

Benzenesulfonamide,N-[5-amino-1-(2-chloroacetyl)pentyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[5-amino-1-(2-chloroacetyl)pentyl]-4-methyl-
• TOSYLLYSINE CHLOROMETHYL KETONE
• Benzenesulfonamide, N-(5-amino-1-(chloroacetyl)pentyl)-4-methyl-
• p-Toluenesulfonamide, N-(5-amino-1-(chloroacetyl)pentyl)-, L-
• PD034268
• Chlorotosylamidoaminoheptanone
• SCHEMBL200245
• 2104-86-1
• 1-chloro-3-tosylamino-7-amino-2-heptanone
• FT-0634224
• N-(7-Amino-1-chloro-2-oxoheptan-3-yl)-4-methylbenzene-1-sulfonamide
• N-(7-amino-1-chloro-2-oxoheptan-3-yl)-4-methylbenzenesulfonamide
• CHEMBL2316089
• Tosyllysyl chloromethane
• DTXSID90859721

• Inchi： 1S/C14H21ClN2O3S/c1-11-5-7-12(8-6-11)21(19,20)17-13(14(18)10-15)4-2-3-9-16/h5-8,13,17H,2-4,9-10,16H2,1H3
• InChI Key： RDFCSSHDJSZMTQ-UHFFFAOYSA-N
• SMILES： ClCC(C(CCCCN)NS(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 332.09633
• Monoisotopic Mass: 332.096141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: 1.8

Experimental Properties

• Density: 1.242
• Boiling Point: 509.8°C at 760 mmHg
• Flash Point: 262.1°C
• Refractive Index: 1.545
• PSA: 89.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds